Cas no 1309934-15-3 (4-Hydroxymethyl-2-benzylphenyl Isobutyrate)

• Product Name: 4-Hydroxymethyl-2-benzylphenyl Isobutyrate
• CAS No: 1309934-15-3
• MF: C₁₈H₂₀O₃
• MW: 284.349605560303
• CID: 1058881
• PubChem ID: 71749176
• Update Time: 2025-10-29

4-Hydroxymethyl-2-benzylphenyl Isobutyrate Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxymethyl-2-benzylphenyl Isobutyrate
• [2-benzyl-4-(hydroxymethyl)phenyl] 2-methylpropanoate
• 2-Benzyl-4-(hydroxymethyl)phenyl 2-methylpropanoate
• 1309934-15-3
• 2-Benzyl-4-(hydroxymethyl)phenyl isobutyrate
• J-005917
• DTXSID30857802
• DB-253203

• Inchi： 1S/C18H20O3/c1-13(2)18(20)21-17-9-8-15(12-19)11-16(17)10-14-6-4-3-5-7-14/h3-9,11,13,19H,10,12H2,1-2H3
• InChI Key： BVZDLJZZOGYDGM-UHFFFAOYSA-N
• SMILES： O(C(C(C)C)=O)C1C=CC(CO)=CC=1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 284.14100
• Monoisotopic Mass: 284.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 432.7±45.0 °C at 760 mmHg
• Flash Point: 177.0±21.5 °C
• PSA: 46.53000
• LogP: 3.33110
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Hydroxymethyl-2-benzylphenyl Isobutyrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Hydroxymethyl-2-benzylphenyl Isobutyrate

Introduction to 4-Hydroxymethyl-2-benzylphenyl Isobutyrate (CAS No: 1309934-15-3)

4-Hydroxymethyl-2-benzylphenyl Isobutyrate, identified by its Chemical Abstracts Service (CAS) number 1309934-15-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a benzylphenyl moiety linked to a hydroxymethyl group and an isobutyrate ester, exhibits a unique structural framework that positions it as a versatile intermediate in the development of novel therapeutic agents. Its molecular architecture, characterized by aromatic and aliphatic functional groups, suggests potential applications in modulating biological pathways relevant to inflammation, neurodegeneration, and metabolic disorders.

The hydroxymethyl and benzylphenyl substituents in 4-Hydroxymethyl-2-benzylphenyl Isobutyrate contribute to its reactivity and interaction with biological targets. The hydroxymethyl group (-CH₂OH) is a common pharmacophore found in many bioactive molecules, capable of participating in hydrogen bonding and forming stable complexes with proteins. In contrast, the benzylphenyl ring provides rigidity and electronic properties that can influence binding affinity and selectivity. These features make the compound a valuable scaffold for medicinal chemists seeking to design molecules with enhanced pharmacological properties.

Recent advancements in drug discovery have highlighted the importance of polyphenolic derivatives in addressing chronic diseases. The structural similarity of 4-Hydroxymethyl-2-benzylphenyl Isobutyrate to certain natural products has prompted investigations into its potential as a precursor for synthesizing analogs with improved bioavailability and reduced toxicity. For instance, researchers have explored its utility in generating derivatives that mimic the action of resveratrol, a well-known polyphenol with anti-inflammatory and antioxidant effects. The isobutyrate ester moiety further enhances its synthetic flexibility, allowing for modifications that can fine-tune pharmacokinetic profiles.

In the context of modern pharmaceutical research, 4-Hydroxymethyl-2-benzylphenyl Isobutyrate has been employed in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The benzylphenyl ring can serve as a binding platform for ATP pockets in kinases, while the hydroxymethyl group can interact with hinge regions or substrate-like residues. Preliminary studies have demonstrated that derivatives of this compound exhibit inhibitory activity against several kinases, including Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). Such findings underscore its potential as a lead compound for further optimization.

The synthesis of 4-Hydroxymethyl-2-benzylphenyl Isobutyrate involves multi-step organic reactions that highlight the compound's synthetic accessibility. Common methodologies include Friedel-Crafts alkylation followed by esterification and hydroxylation steps. Advances in catalytic processes have enabled more efficient and sustainable routes to this intermediate, reducing waste and improving yields. These improvements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing, ensuring that the production of such compounds is environmentally responsible.

Biological activity assays have revealed that 4-Hydroxymethyl-2-benzylphenyl Isobutyrate possesses modest effects on certain cellular pathways but shows promise when combined with other pharmacophores. Its ability to cross cell membranes due to its lipophilic nature makes it an attractive candidate for topical applications or oral formulations. Additionally, computational modeling has been used to predict binding interactions between this compound and biological targets, providing insights into its mechanism of action. Such computational approaches are becoming increasingly integral to drug design, complementing experimental data and accelerating the discovery process.

The role of 4-Hydroxymethyl-2-benzylphenyl Isobutyrate in drug development is further underscored by its potential as a prodrug or precursor for active metabolites. By designing derivatives that undergo enzymatic or chemical conversion into bioactive species, researchers can enhance therapeutic efficacy while minimizing side effects. This strategy has been successfully applied in other areas of medicinal chemistry, demonstrating the versatility of compounds like this one.

In conclusion,4-Hydroxymethyl-2-benzylphenyl Isobutyrate (CAS No: 1309934-15-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutics targeting various diseases. As synthetic methodologies continue to evolve and our understanding of biological pathways deepens,this compound is poised to play a significant role in future drug discovery efforts.